Benzene, 2-fluoro-4-iodo-1,3-dimethyl-
Overview
Description
“Benzene, 2-fluoro-4-iodo-1,3-dimethyl-” is a derivative of benzene, which is one of the fundamental structures in organic chemistry. It has a benzene ring with two methyl groups, a fluorine atom, and an iodine atom attached to it .
Synthesis Analysis
The synthesis of such benzene derivatives typically involves electrophilic aromatic substitution reactions . The electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring . Cross-coupling reactions, such as those involving palladium catalysts, may also be relevant .Molecular Structure Analysis
The molecular structure of “Benzene, 2-fluoro-4-iodo-1,3-dimethyl-” can be deduced from its name. It has a benzene ring (a six-membered ring of carbon atoms with alternating single and double bonds), with a fluorine atom and an iodine atom attached to the 2nd and 4th carbon atoms, respectively. Additionally, there are two methyl groups (CH3) attached to the 1st and 3rd carbon atoms .Chemical Reactions Analysis
“Benzene, 2-fluoro-4-iodo-1,3-dimethyl-” can undergo various chemical reactions typical of benzene derivatives. These include electrophilic aromatic substitution reactions, where an electrophile replaces a hydrogen atom on the benzene ring . Reactions at the benzylic position (the carbon atom adjacent to the benzene ring) such as free radical bromination and nucleophilic substitution can also occur .Physical And Chemical Properties Analysis
The physical and chemical properties of “Benzene, 2-fluoro-4-iodo-1,3-dimethyl-” can be inferred from its structure. As a benzene derivative, it is likely to be a stable, aromatic compound. The presence of electronegative fluorine and iodine atoms may influence its reactivity, polarity, and boiling/melting points .Mechanism of Action
The mechanism of action for the reactions of “Benzene, 2-fluoro-4-iodo-1,3-dimethyl-” is likely to involve the formation of a carbocation intermediate. This intermediate can then react further by bonding to a nucleophile to give a substitution or addition product, transferring a proton to a base, giving a double bond product, or rearranging to a more stable carbocation .
properties
IUPAC Name |
3-fluoro-1-iodo-2,4-dimethylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8FI/c1-5-3-4-7(10)6(2)8(5)9/h3-4H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTWPJLRWUUBGDZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)I)C)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8FI |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201283489 |
Source
|
| Record name | Benzene, 2-fluoro-4-iodo-1,3-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201283489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
250.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1803817-87-9 |
Source
|
| Record name | Benzene, 2-fluoro-4-iodo-1,3-dimethyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803817-87-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 2-fluoro-4-iodo-1,3-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201283489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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